2-oxo-3-[[4-[2-(5-oxo-2H-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methyl]-1H-benzimidazole-4-carboxylic acid

• IUPAC Name: 2-oxo-3-[[4-[2-(5-oxo-2H-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methyl]-1H-benzimidazole-4-carboxylic acid
• InChI: InChI=1S/C23H16N4O5/c28-21(29)17-6-3-7-18-19(17)27(22(30)24-18)12-13-8-10-14(11-9-13)15-4-1-2-5-16(15)20-25-23(31)32-26-20/h1-11H,12H2,(H,24,30)(H,28,29)(H,25,26,31)
• InChI Key: LLINNBQUGIKCPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(C=C2)CN3C4=C(C=CC=C4NC3=O)C(=O)O)C5=NC(=O)ON5
• Molecular Formula: C23H16N4O5
• Molecular Weight: 428.4 g/mol

Description

Compound “2-oxo-3-[[4-[2-(5-oxo-2H-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methyl]-1H-benzimidazole-4-carboxylic acid” is a chemical substance with unique properties and applications. It is known for its specific interactions and reactivity, making it valuable in various scientific and industrial fields.

Preparation Methods

The preparation of compound “2-oxo-3-[[4-[2-(5-oxo-2H-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methyl]-1H-benzimidazole-4-carboxylic acid” involves specific synthetic routes and reaction conditions. While detailed industrial production methods are proprietary, general laboratory synthesis includes:

Synthetic Routes: The compound can be synthesized through a series of chemical reactions involving specific reagents and catalysts.

Reaction Conditions: Typical conditions include controlled temperature, pressure, and pH levels to ensure the desired product is obtained with high purity and yield.

Chemical Reactions Analysis

Compound “2-oxo-3-[[4-[2-(5-oxo-2H-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methyl]-1H-benzimidazole-4-carboxylic acid” undergoes various types of chemical reactions, including:

Oxidation: It reacts with oxidizing agents to form oxidized products.

Reduction: It can be reduced using specific reducing agents under controlled conditions.

Substitution: The compound participates in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions: Reagents such as acids, bases, and solvents are commonly used. Conditions like temperature and pH are carefully controlled.

Major Products: The reactions yield specific products depending on the type of reaction and reagents used.

Scientific Research Applications

Compound “2-oxo-3-[[4-[2-(5-oxo-2H-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methyl]-1H-benzimidazole-4-carboxylic acid” has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent or catalyst in various chemical reactions.

Biology: Plays a role in biochemical assays and studies involving cellular processes.

Medicine: Investigated for its potential therapeutic effects and interactions with biological targets.

Industry: Utilized in the production of specialized materials and chemicals.

Mechanism of Action

The mechanism of action of compound “2-oxo-3-[[4-[2-(5-oxo-2H-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methyl]-1H-benzimidazole-4-carboxylic acid” involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to particular receptors or enzymes, modulating their activity and influencing various biological processes.

Comparison with Similar Compounds

Compound “2-oxo-3-[[4-[2-(5-oxo-2H-1,2,4-oxadiazol-3-yl)phenyl]phenyl]methyl]-1H-benzimidazole-4-carboxylic acid” can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds with similar structures or functional groups.

Uniqueness: Its specific reactivity, stability, and applications make it distinct from other compounds in its class.